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The combination of givinostat with corticosteroids represents a significant advancement in the management
of Duchenne Muscular Dystrophy (DMD). It is the first non-steroidal, disease-modifying therapy approved
for patients aged 6 years and older, regardless of their specific genetic mutation [1] [2] [3]. The table below

outlines the core characteristics of this combination.

Aspect Description

Therapeutic Complementary mechanisms of action: corticosteroids primarily address
Rationale inflammation, while givinostat targets muscle regeneration and fibrosis [4] [3].
Approved Treatment of Duchenne Muscular Dystrophy (DMD) in patients 6 years of age and
Indication older [1] [2].

Standard of Care Used as an add-on therapy to a patient's existing corticosteroid regimen (e.g.,
Context prednisone or deflazacort) [4].

Key Advantage Offers benefits beyond corticosteroids alone by addressing the core pathological
cascade of DMD, including promoting muscle regeneration and reducing fibrosis

[4].

Efficacy Data from Clinical Trials
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The approval was largely based on the 18-month, multicenter, randomized, double-blind, placebo-controlled
EPIDYS Phase 3 trial [4] [5]. The key efficacy outcomes for the givinostat-corticosteroid combination

versus placebo-corticosteroid are summarized below.

) ) Result (Givinostat + Corticosteroids vs. o o
Efficacy Endpoint . . Statistical Significance
Placebo + Corticosteroids)

North Star Ambulatory 1.9-point higher score (slowing of disease P =0.03 [4]

Assessment (NSAA) progression) [4]

Four-Stair Climb Test 6.2 seconds vs. 7.1 seconds (trend towards P = 0.08 (not statistically
improvement) [4] significant) [4]

MRI Muscle Fat Infiltration 40% lower fat infiltration in muscle [4] P < 0.05 [4]

| Long-Term Functional Milestones | * Delay in loss of ability to rise from floor by 2 years ¢ Delay in loss
of ability to climb 4 stairs by 3.3 years * Delay in loss of ability to walk by 2.9 years [5] | Based on long-

term extension studies [5] |

Safety Profile & Monitoring Requirements

Givinostat has a manageable safety profile but requires rigorous laboratory monitoring due to its known side

effects. The most common adverse events and monitoring protocols are listed below.

Parameter Monitoring & Management Guide

| Thrombocytopenia | Monitoring: Check platelet counts before treatment initiation and regularly during
treatment [4] [1]. Management: Dose reduction or temporary treatment interruption may be necessary.
Observed in 20% of patients, with 18% requiring dose adjustment [4]. | | Hypertriglyceridemia |
Monitoring: Check triglyceride levels before treatment initiation and every 3 months during therapy [4] [1].
Management: Dietary interventions and dose adjustments may be required. Reported in 10% of patients [4].
| | Gastrointestinal Effects | Monitoring: Track frequency and severity of symptoms [1]. Management: For

diarrhea, ensure adequate fluid intake. Diarrhea occurred in 15% and nausea in 12% of patients [4]. | | QTc
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Prolongation | Monitoring: Perform ECGs in patients with underlying cardiac disease or those taking other

QT-prolonging drugs [1]. Management: Use with caution in these patient populations [1]. |

Mechanism of Action & Experimental Protocols

Mechanism of Action Diagram

The following diagram illustrates the multi-targeted mechanism of givinostat in combination with

corticosteroids for DMD treatment.
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Key Experimental Protocol: EPIDYS Phase 3 Trial

For researchers designing clinical studies, the core methodology of the pivotal trial is outlined below.

¢ Study Design: Multicenter, randomized, double-blind, placebo-controlled, Phase 3 trial [4].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.drugs.com/givinostat.html
https://www.drugs.com/givinostat.html
https://www.smolecule.com/products/s548078?utm_src=pdf-body
https://www.smolecule.com/products/s548078?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12051647/
https://www.smolecule.com/products/s548078?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Patient Population: Ambulant boys aged 6 to 17 years with genetically confirmed DMD. All patients
were on a stable background regimen of corticosteroids [4].
Intervention: Oral givinostat liquid suspension, administered twice daily with food, added to
standard corticosteroid therapy versus placebo plus corticosteroids for 18 months [4] [1].
Primary Endpoint: Change from baseline in the North Star Ambulatory Assessment (NSAA) score
[4].
Key Secondary Endpoints:

o Functional Tests: Time to complete the four-stair climb, performance in the 6-minute walk test

[4].

o Muscle Structure: Quantitative assessment of muscle fat fraction via MRI [4].
Dosing: The recommended dose of givinostat is based on body weight. It is supplied as an oral
suspension (8.86 mg/mL) [1].

Frequently Asked Questions for Researchers

Q1: Can givinostat be used as a monotherapy, replacing corticosteroids?

o A: No. The current clinical evidence and approved label are for givinostat used in
combination with corticosteroids. Corticosteroids remain the cornerstone anti-inflammatory
treatment, while givinostat adds a complementary, disease-modifying mechanism [4].

Q2: What is the recommended dosing schedule in a clinical setting?

o A: Givinostat is an oral suspension taken twice daily with food [1]. The bottle must be
shaken for at least 30 seconds before use to ensure the suspension is well-mixed. It should not
be mixed with water or other liquids [1].

Q3: How should we manage diarrhea in study participants?

o A: Diarrhea is a common side effect. The protocol should include instructions for participants to
track the frequency and severity of symptoms and to maintain adequate hydration. Researchers
should be notified for persistent or severe cases, as dose modification may be necessary [1].

Q4: Are there any known drug-drug interactions to consider?

o A: Givinostat can cause QTc prolongation. It should be used with caution in patients taking
other medications known to prolong the QT interval. A thorough review of concomitant
medications and cardiac monitoring (ECG) is advised for these individuals [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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